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Compound of Interest

Compound Name: Cholesteryl chloroformate

Cat. No.: B1583008

For Immediate Release

This technical guide provides an in-depth overview of cholesteryl chloroformate, a key
reagent in the synthesis of novel biomaterials and drug delivery systems. Aimed at researchers,
scientists, and professionals in drug development, this document details the molecule's
fundamental properties, experimental protocols for its use, and its application in creating
advanced therapeutic carriers.

Core Molecular Data

Cholesteryl chloroformate is a cholesterol derivative activated with a chloroformate group,
rendering it highly reactive towards nucleophiles such as amines and alcohols. This reactivity is
the foundation of its utility in bioconjugation and polymer modification.
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Property Value References

Molecular Formula C28H45CIO2 [L1121[31[4115]

Molecular Weight 449.1 g/mol [1112][3][5]

CAS Number 7144-08-3 [L1[2113]14]

Appearance White to off-white solid [3114]

Melting Point 115-117 °C [6][7]
Soluble in organic solvents like

Solubility chloroform and )

dichloromethane; limited

solubility in water.

Experimental Protocols

The primary application of cholesteryl chloroformate is in the synthesis of cholesterol-

containing molecules, such as cholesteryl carbamates and hydrophobized polymers. These

derivatives are instrumental in the development of drug and gene delivery vehicles.

Synthesis of Cholesteryl Carbamate Derivatives

This protocol outlines a general procedure for the synthesis of cholesteryl carbamates through

the reaction of cholesteryl chloroformate with various amines.[1][6][7]

Materials:

Cholesteryl chloroformate

Amine of interest

Anhydrous Dichloromethane (DCM)

Triethylamine (TEA) or Pyridine as a base[1][5]

4-Dimethylaminopyridine (DMAP) (optional, as a catalyst to reduce reaction time)[1][6][7]
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Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

In a round-bottom flask under a nitrogen atmosphere, dissolve the amine (1 equivalent) and
triethylamine (1.2 equivalents) in anhydrous DCM at 0°C.[1]

In a separate flask, prepare a solution of cholesteryl chloroformate (1 equivalent) in
anhydrous DCM.

Slowly add the cholesteryl chloroformate solution to the amine solution over a period of 1
hour at 0°C with continuous stirring.[1]

After the addition is complete, allow the reaction mixture to stir for an additional 30 minutes
at 0°C.[1] The reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture sequentially with dilute hydrochloric acid,
saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel to yield the pure cholesteryl
carbamate derivative.

Preparation of Hydrophobized Chitosan Oligosaccharide

This protocol describes the chemical modification of chitosan oligosaccharides (COS) with

cholesteryl chloroformate to create a polymeric amphiphile for gene delivery applications.[8]

[°]

Materials:

Chitosan oligosaccharide (COS)

Cholesteryl chloroformate
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e Anhydrous formamide

e Pyridine

Procedure:

Dissolve the chitosan oligosaccharide in anhydrous formamide.

e Add a predetermined amount of cholesteryl chloroformate dissolved in pyridine to the
chitosan solution. The degree of substitution can be controlled by the molar ratio of
cholesteryl chloroformate to the repeating units of COS.

 Allow the reaction to proceed under stirring for a specified duration at room temperature to
form the hydrophobized chitosan oligosaccharide (COS-C).

o Precipitate the resulting polymer by adding the reaction mixture to an excess of a non-
solvent like acetone or ethanol.

o Collect the precipitate by filtration or centrifugation.
e Wash the product extensively to remove unreacted reagents and byproducts.

» Lyophilize the purified product to obtain the final hydrophobized chitosan oligosaccharide.

Logical Workflow: Synthesis and Application of
Cholesteryl Carbamate-Modified Nanocarriers

The following diagram illustrates the logical workflow from the synthesis of a cholesteryl
carbamate derivative to its application in the formulation of a nanocarrier for drug delivery.
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Caption: Workflow for the synthesis and application of cholesteryl carbamate nanocarriers.
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Experimental Workflow: Synthesis of Cholesteryl-
Functionalized Polymers for Gene Delivery

This diagram details the experimental workflow for the synthesis of a cholesteryl-end-capped
polymer and its subsequent use in forming polyplexes for gene delivery.
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Caption: Experimental workflow for gene delivery using cholesteryl-functionalized polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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